Cas no 68917-49-7 (4-Chloro-2-(dimethylamino)benzoic acid)

• Product Name: 4-Chloro-2-(dimethylamino)benzoic acid
• CAS No: 68917-49-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 823818
• PubChem ID: 168009964
• Update Time: 2024-10-28

4-Chloro-2-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Forsythia oil
• Weeping forsythia oil
• 4-chloro-2-(dimethylamino)benzoic acid
• hypericum perforatum oil
• 68917-49-7
• XWDNOXFLRCGCBY-UHFFFAOYSA-N
• 40554-78-7
• 4-Chloro-2-(dimethylamino)benzoic acid

• Inchi： 1S/C9H10ClNO2/c1-11(2)8-5-6(10)3-4-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： KBCYBNYSKJEOKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 2638.9225654g/mol
• Monoisotopic Mass: 2637.9192106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 7
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives